Cas no 1700338-75-5 (Octane, 4-(bromomethyl)-4,5-dimethyl-)

• Product Name: Octane, 4-(bromomethyl)-4,5-dimethyl-
• CAS No: 1700338-75-5
• MF: C₁₁H₂₃Br
• MW: 235.20432305336
• CID: 5283447
• Update Time: 2025-06-28

Octane, 4-(bromomethyl)-4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Octane, 4-(bromomethyl)-4,5-dimethyl-

• Inchi： 1S/C11H23Br/c1-5-7-10(3)11(4,9-12)8-6-2/h10H,5-9H2,1-4H3
• InChI Key： AAUMKUJLPPVXSW-UHFFFAOYSA-N
• SMILES： CCCC(CBr)(C)C(C)CCC

Additional information on Octane, 4-(bromomethyl)-4,5-dimethyl-

Octane, 4-(bromomethyl)-4,5-dimethyl- (CAS No. 1700338-75-5)

Octane, 4-(bromomethyl)-4,5-dimethyl-, also known by its CAS registry number 1700338-75-5, is a branched alkyl bromide with a unique structure that makes it a valuable compound in various chemical applications. This compound belongs to the family of tertiary alkyl bromides, which are widely used as intermediates in organic synthesis. The molecule consists of an octane backbone with a bromomethyl group attached to the fourth carbon and two methyl groups on the fourth and fifth carbons, creating a highly substituted structure that enhances its stability and reactivity in certain chemical transformations.

The synthesis of Octane, 4-(bromomethyl)-4,5-dimethyl-, typically involves the bromination of an appropriate alkyl halide or alcohol derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to prepare this compound with high yields and selectivity. These methods not only reduce the environmental footprint but also align with the growing demand for sustainable chemical processes in the industry.

In terms of physical properties, Octane, 4-(bromomethyl)-4,5-dimethyl-, exhibits a melting point of approximately -68°C and a boiling point around 120°C under standard conditions. Its density is slightly higher than that of water due to the presence of the bromine atom and the branching in its structure. The compound is soluble in common organic solvents such as dichloromethane and diethyl ether but is only sparingly soluble in water. These properties make it suitable for use in various organic reactions where solubility and reactivity are critical factors.

The chemical reactivity of Octane, 4-(bromomethyl)-4,5-dimethyl-, is primarily governed by the presence of the bromine atom in a tertiary position. This positioning makes it highly susceptible to nucleophilic substitution reactions, particularly SN2 mechanisms under certain conditions. Recent studies have highlighted its utility as a precursor in the synthesis of biologically active compounds. For example, researchers have employed this compound as an intermediate in the preparation of novel antibiotics and antiviral agents due to its ability to undergo specific substitution and elimination reactions that yield complex molecular architectures.

Beyond its role as an intermediate in drug discovery, Octane, 4-(bromomethyl)-4,5-dimethyl-, has found applications in polymer chemistry and materials science. Its ability to undergo controlled radical polymerization has led to its use in synthesizing advanced polymers with tailored properties for applications in electronics and biomedical devices. Furthermore, recent investigations into its thermal stability have revealed its potential as a stabilizing agent in high-performance materials exposed to extreme temperatures.

In terms of environmental impact, Octane, 4-(bromomethyl)-4,5-dimethyl-, has been studied for its biodegradation potential under aerobic and anaerobic conditions. Research indicates that it undergoes moderate biodegradation by microbial communities in soil and aquatic environments. However, further studies are required to fully understand its long-term ecological effects and ensure its safe disposal in industrial settings.

In conclusion, Octane, 4-(bromomethyl)-4,5-dimethyl- (CAS No. 1700338-75-5) is a versatile compound with significant potential across multiple fields due to its unique structure and reactivity. Its applications range from organic synthesis and drug discovery to polymer chemistry and environmental science. As research continues to uncover new synthetic pathways and applications for this compound, it is poised to play an increasingly important role in advancing modern chemistry and materials science.